![molecular formula C19H19NO4S2 B3010527 methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate CAS No. 2034298-63-8](/img/structure/B3010527.png)
methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate” is a compound that contains a thiophene nucleus . Thiophene and its derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science . They have been reported to possess a wide range of therapeutic properties .
Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom . The InChI code for this compound is1S/C17H16NO4S2/c1-11-14-5-3-4-6-15 (14)23-16 (11)18-24 (20,21)13-9-7-12 (8-10-13)17 (19)22-2/h3-10,18,23H,1-2H3
. Physical And Chemical Properties Analysis
The physical and chemical properties of “methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate” include a molecular weight of 362.45 . It should be stored at a temperature between 28 C . More specific physical and chemical properties are not detailed in the available literature.Scientific Research Applications
Anti-Inflammatory Properties
Thiophene derivatives, including “methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate”, have been reported to possess anti-inflammatory properties . They can be used to develop new drugs for treating conditions associated with inflammation.
Anti-Psychotic Applications
Thiophene-based compounds have shown potential as anti-psychotic agents . They could be used in the treatment of various psychiatric disorders.
Anti-Arrhythmic Effects
These compounds have also been found to have anti-arrhythmic effects . This suggests potential applications in the treatment of heart rhythm disorders.
Anti-Anxiety Applications
Thiophene derivatives have shown potential for use in the treatment of anxiety disorders .
Anti-Fungal Properties
These compounds have demonstrated anti-fungal properties . They could be used in the development of new anti-fungal medications.
Antioxidant Properties
Thiophene derivatives have been found to possess antioxidant properties . This suggests potential applications in the prevention of oxidative stress-related diseases.
Anti-Microbial Properties
Thiophene-based compounds have shown anti-microbial properties . They could be used in the development of new anti-microbial drugs.
Anti-Cancer Applications
Thiophene derivatives have been found to inhibit kinases and have anti-cancer properties . They could be used in the development of new cancer treatments.
Future Directions
Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Therefore, the synthesis and characterization of novel thiophene moieties, including “methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate”, is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .
Mechanism of Action
Target of Action
Compounds with a benzo[b]thiophene structure have been reported to show affinity towards 5-ht 1a receptors .
Mode of Action
It’s known that benzo[b]thiophen-2-yl-propenones connected to arylsulfonamide moieties have displayed a rapid onset of action .
Biochemical Pathways
Compounds with a benzo[b]thiophene structure are known to be involved in various biological activities such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Result of Action
Compounds with a benzo[b]thiophene structure have been reported to exhibit various pharmacological properties .
properties
IUPAC Name |
methyl 4-[1-(1-benzothiophen-3-yl)propan-2-ylsulfamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4S2/c1-13(11-15-12-25-18-6-4-3-5-17(15)18)20-26(22,23)16-9-7-14(8-10-16)19(21)24-2/h3-10,12-13,20H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDBIXQCWXRWVCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC2=CC=CC=C21)NS(=O)(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.